N-(3-ethylphenyl)-3,3-diphenylpropanamide

• IUPAC Name: N-(3-ethylphenyl)-3,3-diphenylpropanamide
• InChI: InChI=1S/C23H23NO/c1-2-18-10-9-15-21(16-18)24-23(25)17-22(19-11-5-3-6-12-19)20-13-7-4-8-14-20/h3-16,22H,2,17H2,1H3,(H,24,25)
• InChI Key: UPKZSDSGPZSIGK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H23NO
• Molecular Weight: 329.4 g/mol

Description

“N-(3-ethylphenyl)-3,3-diphenylpropanamide” is a complex organic compound. It contains an amide group (-CONH2), which is a common functional group in biochemistry and structural biology, and three phenyl groups (C6H5), which are common in many organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely be a large, complex molecule due to the presence of three phenyl rings and an amide group.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on its functional groups. The amide group might undergo hydrolysis under acidic or basic conditions to yield a carboxylic acid and an amine. The phenyl rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it would interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions, including wearing personal protective equipment and working in a well-ventilated area.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise as a drug, further studies might focus on its pharmacological effects, toxicity, and therapeutic potential.